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This guide provides a comprehensive overview of the methodologies and diagnostic
characteristics used to identify the mineral microcline in a hand specimen. Tailored for
researchers, scientists, and professionals in drug development who may encounter
mineralogical analysis, this document details the physical properties, distinguishing features,
and experimental protocols necessary for accurate identification.

Introduction to Microcline

Microcline (KAISizOs) is a significant rock-forming tectosilicate mineral and a member of the
potassium-rich alkali feldspar group.[1] It is a polymorph of orthoclase and sanidine, meaning
they share the same chemical formula but differ in crystal structure.[2] Microcline crystallizes in
the triclinic system and is the low-temperature form of potassium feldspar, typically forming
during the slow cooling of orthoclase.[1][3][4] It is a common constituent of felsic igneous rocks
like granite and pegmatite, as well as metamorphic rocks such as gneisses and schists.[5][6]
Accurate identification is crucial for petrological and geochemical studies.
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Physical Properties for Hand Specimen
Identification

Visual inspection and basic physical tests are the primary methods for identifying microcline in
a hand specimen.

o Color: Microcline exhibits a wide range of colors, most commonly white, grey, tan, salmon-
pink, or yellowish.[1][5] A distinctive bluish-green to green variety, known as amazonite, is a
key indicator of microcline, as this coloration is not found in orthoclase.[1][2]

o Luster: The mineral typically displays a vitreous (glassy) luster on its crystal and cleavage
faces.[1][3]

o Crystal Habit & Form: Microcline can be anhedral (lacking well-defined crystal faces) within a
rock matrix or euhedral (well-formed).[1] Crystals are often short, prismatic, or tabular and
can be exceptionally large in pegmatites, with some single crystals weighing several tons.[5]

[7]

o Cleavage: Microcline has two prominent cleavage directions. It possesses perfect cleavage
on the {001} plane and good cleavage on the {010} plane.[1][3][4] These two cleavage
planes intersect at an angle of 90°41', a slight deviation from the perfect 90° angle seen in its
monoclinic polymorph, orthoclase.[1] This near-right-angle cleavage is a fundamental
characteristic of the feldspar group.

» Hardness: On the Mohs scale of hardness, microcline ranges from 6 to 6.5, making it a
relatively hard mineral.[1][4] It can scratch glass and cannot be scratched by a steel knife.

» Streak: The streak of microcline, observed by rubbing the mineral against an unglazed
porcelain plate, is white.[1][4]

o Fracture: When broken against its cleavage planes, microcline exhibits an uneven or
conchoidal fracture.[1][4]

Key Distinguishing Features

While its general physical properties are similar to other feldspars, two features are particularly
diagnostic for microcline, though they can be challenging to observe without magnification.
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Perthitic Texture

Many microcline specimens exhibit perthitic texture, which is an intergrowth of two feldspars.[8]
It consists of thin lamellae or irregular veins of sodium-rich feldspar (albite) that have exsolved
from a host crystal of potassium-rich microcline during cooling.[8][9] In hand specimens, this
texture can appear as wavy, vein-like, or patchy discolorations within the crystal, often with the
white or grey albite lamellae contrasting with the pink or salmon color of the microcline host.[6]
[8] This feature is often visible to the naked eye or with a hand lens.[6]

"Tartan" Twinning

The most definitive characteristic of microcline is its unique "tartan™ or gridiron twinning.[10]
This pattern results from the combination of two polysynthetic twin laws—the Albite and
Pericline laws—which intersect at nearly right angles.[1][7] While this feature is unmistakably
clear under a polarizing microscope, it can sometimes be observed in hand specimens on a
cleavage face.[1][5] The effect may appear as a subtle, grid-like or "plaid” pattern of reflections
when the specimen is rotated under a light source.[5][11] The presence of this twinning
confirms the mineral is microcline, as it forms when monoclinic orthoclase inverts to the triclinic
microcline structure.[1][10]

Comparison with Similar Minerals

Distinguishing microcline from other feldspars, particularly orthoclase, can be difficult in a hand
specimen.

e Microcline vs. Orthoclase: Both are potassium feldspars with nearly identical physical
properties.[2][12] Key differences include:

o Twinning: Orthoclase does not exhibit the characteristic tartan twinning of microcline.[7]
o Color: The vibrant green amazonite variety is exclusive to microcline.[2]
o Texture: Perthitic texture is more commonly visible in microcline than in orthoclase.[9]

o Occurrence: Microcline is the lower-temperature polymorph, favored by slower cooling in
deep-seated plutonic rocks and pegmatites, whereas orthoclase is more common in
shallower intrusions.[6][13]
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e Microcline vs. Plagioclase Feldspar: Plagioclase feldspars often show striations on their
cleavage faces due to simple polysynthetic twinning (Albite law). These striations appear as
fine, parallel lines, unlike the cross-hatched pattern of microcline's tartan twinning.

Quantitative Data Summary

The following table summarizes the key quantitative properties of microcline for easy reference
and comparison.

Property Value Notes

Potassium-rich alkali feldspar.

[1]

Chemical Formula KAISi3Os

A key difference from

Crystal System Triclinic o
monoclinic orthoclase.[1][2]
Scratches glass; not scratched
Mohs Hardness 6-6.5 ]
by a steel knife.[1][4]
B ) Relatively low density for a
Specific Gravity 2.54 - 2.57 g/cm3 - )
silicate mineral.[4][10]
Perfect on {001}, Good on Two directions intersecting at
Cleavage
{010} ~90°.[1][3]

Experimental Protocols

The following protocols outline the standard procedures for examining a hand specimen to
identify microcline.

Hardness Test

o Objective: To determine the mineral's hardness relative to the Mohs scale.
o Materials: Hand specimen, glass plate (hardness ~5.5), steel knife or nail (hardness ~5.5).

e Procedure: a. Select a fresh, unweathered surface on the specimen. b. Attempt to scratch
the glass plate with a sharp edge of the mineral. c. Observation: If the mineral scratches the
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glass, its hardness is greater than 5.5. Microcline (hardness 6-6.5) will readily scratch glass.
[1] d. Attempt to scratch the mineral with the point of a steel knife. e. Observation: If the knife
does not scratch the mineral, its hardness is greater than 5.5.

Cleavage and Fracture Observation

Objective: To identify the number of cleavage planes and their intersection angle.
Materials: Hand specimen, hand lens (10x magnification), light source.

Procedure: a. Hold the specimen under a bright light source. b. Slowly rotate the specimen,
looking for flat, reflective surfaces that appear and disappear as the angle of light changes.
These are cleavage planes. c. Identify the number of distinct directions in which these planes
occur. Microcline should exhibit two main directions.[1] d. Using the hand lens, examine the
angle at which these planes intersect. e. Observation: Note if the angle is approximately 90°.
In microcline, the angle is very close to 90°, a defining feature of feldspars.[1][6] Observe
non-cleavage surfaces for an uneven or conchoidal fracture pattern.[4]

Twinning and Perthite Observation

Objective: To identify the presence of tartan twinning or perthitic texture.
Materials: Hand specimen, hand lens (10x magnification), directional light source.

Procedure: a. Examine a clean cleavage surface under the light source. b. For perthite, look
for fine, wavy, or spindle-shaped intergrowths of a different color (typically white or grey
albite) within the main mineral mass (the host microcline).[6][8] This texture is often readily
visible. c. For tartan twinning, tilt the specimen back and forth under the light. Look for a
subtle, cross-hatched or grid-like pattern of shimmering reflections.[10] This may be very
difficult to see but is diagnostic if present. The pattern is caused by the slightly different
orientations of the intersecting twin lamellae.[7]

Visualization of Identification Workflow

The logical process for identifying microcline in a hand specimen can be visualized as a

diagnostic workflow. This diagram outlines the key decision points based on observable

properties.
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Caption: Diagnostic workflow for the identification of microcline in a hand specimen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Microcline - Wikipedia [en.wikipedia.org]

. minerals.net [minerals.net]

. geologypage.com [geologypage.com]

. Microcline Gemstone: Properties, Meanings, Value & More [gemrockauctions.com]
. geologyscience.com [geologyscience.com]

. sandatlas.org [sandatlas.org]

. MICROCLINE Facts & Information [mineralminers.com]

. Perthite - Wikipedia [en.wikipedia.org]

°
(o] (0] ~ (o)) ol iy w N -

. earthknow.com [earthknow.com]

¢ 10. microckscopic.ro [microckscopic.ro]

e 11. youtube.com [youtube.com]

e 12. alimineralsrock.com [allmineralsrock.com]
e 13. mindat.org [mindat.org]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Identification of
Microcline in Hand Specimen]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14602288/docs#an-in-depth-technical-guide-to-the-
identification-of-microcline-in-hand-specimen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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